Cas no 145799-89-9 ((2E)-3-(Dimethylamino)-1-(1-naphthyl)prop-2-en-1-one)

• Product Name: (2E)-3-(Dimethylamino)-1-(1-naphthyl)prop-2-en-1-one
• CAS No: 145799-89-9
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• MDL: MFCD11058064
• CID: 4700888
• Update Time: 2025-06-14

(2E)-3-(Dimethylamino)-1-(1-naphthyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(dimethylamino)-1-(1-naphthyl)prop-2-en-1-one
• (2E)-3-(dimethylamino)-1-(naphthalen-1-yl)prop-2-en-1-one
• STK790238
• BBL012937
• SBB082800
• (2E)-3-(dimethylamino)-1-naphthylprop-2-en-1-one
• 2-propen-1-one, 3-(dimethylamino)-1-(1-naphthalenyl)-, (2E)-
• (2E)-3-(Dimethylamino)-1-(1-naphthyl)prop-2-en-1-one

• MDL： MFCD11058064
• Inchi： 1S/C15H15NO/c1-16(2)11-10-15(17)14-9-5-7-12-6-3-4-8-13(12)14/h3-11H,1-2H3/b11-10+
• InChI Key： RDBAXCVLDBZWEM-ZHACJKMWSA-N
• SMILES： O=C(/C=C/N(C)C)C1C=CC=C2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (2E)-3-(Dimethylamino)-1-(1-naphthyl)prop-2-en-1-one

Comprehensive Overview of (2E)-3-(Dimethylamino)-1-(1-naphthyl)prop-2-en-1-one (CAS No. 145799-89-9)

The compound (2E)-3-(Dimethylamino)-1-(1-naphthyl)prop-2-en-1-one, identified by its CAS No. 145799-89-9, is a specialized organic molecule with significant applications in pharmaceutical research and material science. This enone derivative features a naphthyl group and a dimethylamino substituent, which contribute to its unique chemical properties. Researchers are increasingly interested in this compound due to its potential role in fluorescence probes and bioimaging, aligning with current trends in precision medicine and diagnostic technologies.

One of the most searched questions about CAS No. 145799-89-9 relates to its synthesis and reactivity. The compound is typically synthesized via Claisen-Schmidt condensation, a well-documented method for creating α,β-unsaturated ketones. Its conjugated system allows for interactions with various biological targets, making it a candidate for drug discovery. Recent studies highlight its utility in photodynamic therapy, a hot topic in cancer research, due to its ability to generate reactive oxygen species under light exposure.

Another area of interest is the compound's solubility and stability, which are critical for formulation development. Users often search for solvent compatibility data, as this impacts its use in high-throughput screening assays. The naphthyl moiety enhances its lipophilicity, while the dimethylamino group introduces basicity, influencing its pH-dependent behavior. These properties are vital for optimizing delivery systems in nanotechnology applications, another trending field.

From an industrial perspective, 145799-89-9 is explored for its role in organic electronics, particularly in OLEDs (organic light-emitting diodes). Its electron-donating and charge-transport characteristics are valuable for designing energy-efficient displays, a priority in the green technology sector. Searches for sustainable materials often lead to discussions about such compounds, reflecting broader environmental concerns.

In summary, (2E)-3-(Dimethylamino)-1-(1-naphthyl)prop-2-en-1-one (CAS 145799-89-9) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its versatility and alignment with cutting-edge research topics ensure continued relevance in scientific inquiries. For further details on its spectral data or commercial availability, consult reputable chemical databases or supplier catalogs.